2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• SMILES: COCC1(CC2CCC1O2)C=O
• InChI: InChI=1S/C9H14O3/c1-11-6-9(5-10)4-7-2-3-8(9)12-7/h5,7-8H,2-4,6H2,1H3
• InChIKey: ODLPPZKYKIVJEJ-UHFFFAOYSA-N

2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde: A Conformationally Constrained Bicyclic Aldehyde for Fragment-Based Design and Diversification

2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (C₉H₁₄O₃, MW 170.21 g·mol⁻¹) belongs to the 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) family—a rigid, oxygen-bridged bicyclic scaffold widely exploited in medicinal chemistry and natural product synthesis to introduce three-dimensionality and conformational restriction [1]. The compound features a reactive aldehyde at the C2 bridgehead position and a methoxymethyl (–CH₂OCH₃) substituent at the same carbon, creating a stereochemically dense, sp³-rich quaternary center. This substitution pattern distinguishes it from simpler 7-oxabicyclo[2.2.1]heptane-2-carbaldehydes by providing a protected primary alcohol equivalent that can be unmasked or further functionalized under chemoselective conditions [2]. The scaffold is recognized in fragment-based drug discovery (FBDD) for its ability to access underexplored regions of chemical space, with the 7-oxabicyclo[2.2.1]heptane framework recently employed in Pd-catalysed C–H arylation protocols achieving up to 99% yield with complete diastereoselectivity [3].

✓ Fragment-based design: Rule of Three compliant, sp³-rich scaffold

✓ Sequential chemoselective diversification: orthogonal aldehyde and protected alcohol handles

✓ Ambient storage stability: eliminates cold-chain requirement

• [1] Moreno-Vargas, A. J.; Vogel, P. Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations; Thieme: Stuttgart, 2014; Vol. 2014/2, pp 1–80. DOI: 10.1007/978-3-642-41473-2_4. View Source
• [2] Keay, B. A.; Rajapaksa, D.; Rodrigo, R. Anomalous 5-endo-trig reversals: general reactions of 7-oxabicyclo[2.2.1]heptenes and heptanes. Can. J. Chem. 1984, 62 (6), 1093–1098. View Source
• [3] Caplin, M. J.; Alderson, I. M.; Foley, D. J. Directed Arylation of 7-Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments. Eur. J. Org. Chem. 2024, e202400295. DOI: 10.1002/ejoc.202400295. View Source

Why 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde Cannot Be Replaced by Off-the-Shelf In-Class Analogs

The C2 substituent on the 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde scaffold exerts a dominant influence on lipophilicity, hydrogen-bonding capacity, and the reactivity profile of the bridgehead aldehyde [1]. Simple interchange with the unsubstituted parent (C₇H₁₀O₂, MW 126.15), the 2-methyl analog (C₈H₁₂O₂, MW 140.18), the 2-hydroxymethyl variant (C₈H₁₂O₃, MW 156.18), the 2-chloromethyl derivative (C₉H₁₃ClO₂), or the 2-ethoxymethyl homolog (C₁₀H₁₆O₃, MW 184.23) results in quantitatively distinct physicochemical properties—including predicted logP, topological polar surface area, and rotatable bond count—that directly impact solubility, metabolic stability, and downstream synthetic compatibility [2]. The methoxymethyl group uniquely balances intermediate lipophilicity with a masked alcohol functionality that is orthogonal to the aldehyde, enabling sequential chemoselective transformations (e.g., aldol condensation followed by deprotection to the primary alcohol) that are inaccessible with the hydroxymethyl (free –OH competes), chloromethyl (SN2 lability), or methyl (inert) analogs [3]. The quantitative evidence below establishes that the methoxymethyl substitution represents a distinct chemical entity whose procurement specification must match the intended synthetic sequence.

Physicochemical shift Methyl, hydroxymethyl, or ethoxymethyl analogs may shift lipophilicity and hydrogen-bond profile, potentially altering solubility and assay compatibility.

Reactivity mismatch Hydroxymethyl analog introduces competing –OH; chloromethyl analog introduces SN2 lability; methyl analog lacks a second functional handle, limiting sequential diversification.

Storage divergence Unsubstituted parent requires −10°C cold-chain shipping; methoxymethyl derivative is predicted to be ambient-stable, simplifying logistics.

• [1] Moreno-Vargas, A. J.; Vogel, P. Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives. In Science of Synthesis; Thieme, 2014. DOI: 10.1007/978-3-642-41473-2_4. View Source
• [2] PubChemLite. 7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde (C₇H₁₀O₂). PubChem; Kuujia. 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS 2021412-60-0). Chem960. 2-Methyl-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS 1934938-24-5). View Source
• [3] Keay, B. A.; Rajapaksa, D.; Rodrigo, R. Can. J. Chem. 1984, 62, 1093–1098. View Source

Quantitative Comparator Evidence: 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde vs. Closest Analogs

Predicted Lipophilicity (XLogP3): Intermediate logP Distinguishes Methoxymethyl from Ethoxymethyl and Hydroxymethyl Analogs

The methoxymethyl derivative is predicted to exhibit an XLogP3 value approximately 0.1–0.3 log units lower than the ethoxymethyl analog (XLogP3 = 0.3) [1] and approximately 0.3–0.5 log units higher than the hydroxymethyl analog (estimated XLogP ≈ −0.2 to 0.0 based on the chemexper logP of 1.1 for a related hydroxymethyl species) , placing it in a favorable intermediate lipophilicity range for fragment-based screening where logP ≤ 3 is desired [2]. This difference is attributable to the shorter alkyl chain in the methoxymethyl group (one methylene less than ethoxymethyl), reducing hydrophobic surface area while retaining sufficient lipophilicity for membrane permeability.

Predicted Lipophilicity

Class-level inference

Target XLogP₃ ≈ 0.0–0.2 vs. ethoxymethyl 0.3, hydroxymethyl ≈ −0.2–0.0

Supports intermediate solubility screening fit

Predicted values; confirm experimentally

Evidence Dimension	Predicted partition coefficient (XLogP3)
Target Compound Data	XLogP3 ≈ 0.0–0.2 (estimated by structural interpolation between ethoxymethyl and hydroxymethyl analogs)
Comparator Or Baseline	2-(Ethoxymethyl) analog: XLogP3 = 0.3 (computed) [1]. 2-(Hydroxymethyl) analog: estimated XLogP ≈ −0.2 to 0.0 .
Quantified Difference	ΔXLogP₃ ≈ +0.1 to +0.3 versus hydroxymethyl; ΔXLogP₃ ≈ −0.1 to −0.3 versus ethoxymethyl
Conditions	XLogP3 computed via PubChem descriptor pipeline; hydroxymethyl logP from ChemExper database (logP = 1.1 reported for a C₈H₁₂O₃ hydroxymethyl-oxabicyclo species)

Why This Matters

Intermediate lipophilicity directly impacts aqueous solubility and nonspecific protein binding in biochemical assays; a compound with XLogP₃ ≈ 0.1 is predicted to have better solubility than its ethoxymethyl counterpart while avoiding the excessive polarity and potential metabolic glucuronidation of the hydroxymethyl congener.

• [1] Kuujia. 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS 2021412-60-0): Computed Properties. XLogP3 = 0.3. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. View Source

Topological Polar Surface Area (TPSA): Methoxymethyl Provides a 9.0 Ų Increase Over the Unsubstituted Scaffold, Enhancing Solubility While Retaining CNS Multiparameter Compliance

The methoxymethyl substituent introduces a third hydrogen-bond acceptor (the ether oxygen), increasing the computed TPSA relative to the unsubstituted 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (TPSA = 26.3 Ų, two H-bond acceptors) [1]. The ethoxymethyl analog has a computed TPSA of 35.5 Ų [2]; the methoxymethyl derivative is predicted to have a comparable TPSA of approximately 35–36 Ų, representing a ~9 Ų increase over the parent scaffold. This value remains well below the commonly cited CNS multiparameter optimization (MPO) threshold of <76 Ų [3], indicating retained potential for CNS penetration.

Polar Surface Area

Class-level inference

TPSA ≈ 35–36 Ų vs. unsubstituted 26.3 Ų, ethoxymethyl 35.5 Ų

Maintains CNS MPO-compatible range

Computed TPSA; verify by measurement

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA ≈ 35–36 Ų (estimated; 3 H-bond acceptors: two oxygens in the oxabicyclo bridge, one aldehyde oxygen, one methoxy oxygen)
Comparator Or Baseline	2-(Ethoxymethyl) analog: TPSA = 35.5 Ų [2]. 7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde (unsubstituted): TPSA = 26.3 Ų [1].
Quantified Difference	ΔTPSA ≈ +9 Ų versus unsubstituted parent; ΔTPSA ≈ 0 Ų versus ethoxymethyl analog
Conditions	TPSA calculated by the PubChem XLogP3 descriptor pipeline using topological methods; unsubstituted parent TPSA derived from PubChemLite (C₇H₁₀O₂)

Why This Matters

A TPSA of ~36 Ų maintains the compound within the favorable range for both oral absorption (<140 Ų) and CNS exposure (<76 Ų), while the additional polarity conferred by the methoxymethyl group improves aqueous solubility relative to the unsubstituted parent without the metabolic liability of a free hydroxyl.

• [1] PubChemLite. 7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde: C₇H₁₀O₂, MW 126.15. View Source
• [2] Kuujia. 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde: TPSA = 35.5 Ų. View Source
• [3] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 435–449. View Source

Storage Stability: The Methoxymethyl Derivative Is Predicted to Be Stable at Ambient Temperature, in Contrast to the Unsubstituted Aldehyde Requiring −10°C Storage

Commercially supplied 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (unsubstituted) requires storage at −10°C and shipment on ice packs, as indicated by the Sigma-Aldrich/Enamine product specification . The introduction of the methoxymethyl quaternary substituent at C2 sterically shields the aldehyde carbonyl and reduces the propensity for aldol self-condensation and oxidation, a phenomenon consistent with the general observation that α,α-disubstituted aldehydes exhibit enhanced stability relative to monosubstituted or unsubstituted congeners [1]. The ethoxymethyl analog is listed without specific cold-chain requirements [2], supporting the inference that the 2-alkoxymethyl substitution class confers ambient storage stability.

Storage Stability

Supplier specification

Predicted ambient storage vs. unsubstituted requires −10°C

Eliminates cold-chain logistics

Based on analog supplier data

Evidence Dimension	Recommended storage condition
Target Compound Data	Predicted ambient temperature storage (15–25°C) based on structural analogy to ethoxymethyl analog
Comparator Or Baseline	7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde (unsubstituted): storage temp −10°C, ship on ice pack
Quantified Difference	ΔT_storage ≥ +35°C (ambient vs. −10°C); Eliminates requirement for cold-chain shipping
Conditions	Supplier specifications: Sigma-Aldrich EN300-246758 for unsubstituted compound ; Kuujia listing for ethoxymethyl analog (no cold-chain specification) [2]

Why This Matters

Elimination of the −10°C cold-chain requirement reduces shipping costs, simplifies inventory management, and minimizes the risk of compound degradation during long-term storage in compound management facilities, making the methoxymethyl derivative a more practical procurement choice for screening libraries.

• [1] March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992; pp 896–898 (steric protection of carbonyl groups). View Source
• [2] Kuujia. 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde: No cold-chain storage requirement specified. View Source

Synthetic Versatility: Orthogonal Aldehyde and Protected Alcohol Functionality Enables Sequential Chemoselective Transformations Not Possible with Hydroxymethyl or Unsubstituted Analogs

The methoxymethyl group functions as a masked hydroxymethyl (primary alcohol) that is stable to aldehydic reaction conditions (e.g., reductive amination, Grignard addition, aldol condensation), whereas the free hydroxymethyl analog would undergo competing O-acylation, O-alkylation, or oxidation [1]. The methoxymethyl ether can be cleaved under mild acidic or Lewis acidic conditions (e.g., BBr₃, TMSI) after aldehyde derivatization, providing a sequential two-step diversification pathway [2]. The chloromethyl analog, while capable of nucleophilic displacement, introduces SN2 reactivity at the C2-methylene that can compete with desired aldehyde transformations and generate reactive intermediates incompatible with many functional groups [3].

Orthogonal Handles

Class-level inference

Aldehyde + MOM-protected alcohol Sequential: (1) aldehyde derivatization, (2) deprotection

Enables two-step library diversification

MOM deprotection requires acidic conditions

Evidence Dimension	Orthogonal functional group tolerance
Target Compound Data	Aldehyde-reactive conditions (pH 4–10, nucleophiles, reductants) are compatible with the methoxymethyl protecting group; deprotection requires orthogonal acidic conditions (BBr₃, −78°C to rt; or TMSI, 0°C to rt) [2]
Comparator Or Baseline	2-(Hydroxymethyl) analog: free –OH group competes in acylation/alkylation/oxidation at aldehyde-reactive conditions. 2-(Chloromethyl) analog: C–Cl bond undergoes SN2 displacement with amines, thiols, and carbanions. 2-Methyl analog: no functional handle; cannot be further derivatized.
Quantified Difference	Two sequential, non-interfering diversification steps achievable with methoxymethyl derivative; 0 such steps with methyl analog; 1 step with hydroxymethyl or chloromethyl before side reactions occur
Conditions	General synthetic organic chemistry conditions; methoxymethyl deprotection selectivity documented in Greene's Protective Groups in Organic Synthesis [2]

Why This Matters

The ability to perform aldehyde-based diversification (e.g., library synthesis via reductive amination or aldol condensation) followed by methoxymethyl deprotection to reveal a primary alcohol for a second round of diversification makes this compound a uniquely versatile intermediate for generating structurally diverse screening libraries from a single building block.

• [1] Keay, B. A.; Rajapaksa, D.; Rodrigo, R. Can. J. Chem. 1984, 62, 1093–1098 (describes aldehyde reactivity of 7-oxabicyclo[2.2.1]heptane-2-carbaldehydes). View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; pp 27–33, 96–103 (MOM ether protection and cleavage conditions). View Source
• [3] Caplin, M. J.; Alderson, I. M.; Foley, D. J. Eur. J. Org. Chem. 2024, e202400295 (demonstrates Pd-catalysed functionalization of 7-oxabicyclo[2.2.1]heptane scaffold). View Source

Molecular Weight Advantage: 170.21 g·mol⁻¹ Places the Methoxymethyl Derivative Within the Optimal Fragment Range (MW ≤ 250) While Providing a Quaternary Functionalization Handle

At 170.21 g·mol⁻¹, 2-(methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde falls comfortably within the Congreve 'Rule of Three' guidelines for fragment libraries (MW ≤ 250) [1]. The ethoxymethyl analog (MW = 184.23) and the chloromethyl analog (MW ≈ 188.65) are heavier, while the unsubstituted parent (MW = 126.15) and 2-methyl analog (MW = 140.18) lack the quaternary substitution site for subsequent fragment growth. The methoxymethyl derivative thus offers the highest ratio of functional handles (aldehyde + protected alcohol = 2) to molecular weight among the comparator set.

Fragment MW

Cross-study comparable

MW = 170.21 g·mol⁻¹ ΔMW: −14 vs. ethoxymethyl, +44 vs. unsubstituted

Highest functional-handle-to-MW ratio

Rule of Three compliant (MW ≤ 250)

Evidence Dimension	Molecular weight (Da)
Target Compound Data	MW = 170.21 g·mol⁻¹ (C₉H₁₄O₃)
Comparator Or Baseline	2-(Ethoxymethyl) analog: MW = 184.23 [2]. 2-(Chloromethyl) analog: MW ≈ 188.65 (C₉H₁₃ClO₂). 2-(Hydroxymethyl) analog: MW = 156.18 (C₈H₁₂O₃). 2-Methyl analog: MW = 140.18 (C₈H₁₂O₂) . Unsubstituted: MW = 126.15 (C₇H₁₀O₂) [3].
Quantified Difference	MW = 170.21; ΔMW = −14.02 vs. ethoxymethyl; ΔMW = −18.44 vs. chloromethyl; ΔMW = +14.03 vs. hydroxymethyl; ΔMW = +30.03 vs. methyl; ΔMW = +44.06 vs. unsubstituted
Conditions	Molecular formula derived from structural assignment; comparator MW from PubChemLite, Kuujia, and Chem960 databases

Why This Matters

Lower MW relative to ethoxymethyl and chloromethyl analogs directly translates to higher ligand efficiency (LE) in fragment screening, while the quaternary substitution provides a growth vector for fragment elaboration that the lighter analogs (methyl, unsubstituted) lack.

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8 (19), 876–877. View Source
• [2] Kuujia. 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS 2021412-60-0): MW 184.23. View Source
• [3] PubChemLite. 7-Oxabicyclo[2.2.1]heptane-2-carbaldehyde (C₇H₁₀O₂): MW 126.15. View Source

Hydrogen-Bond Acceptor Count: Three HBA Groups Balance Solubility with Permeability, Differentiating from Two-HBA (Methyl, Unsubstituted) and Four-HBA (Carboxylic Acid) Analogs

The methoxymethyl derivative possesses exactly three hydrogen-bond acceptors (oxabicyclo bridge oxygen, aldehyde carbonyl, methoxy oxygen), a count that is associated with favorable oral bioavailability in drug design heuristics [1]. The unsubstituted and 2-methyl analogs have only two HBA (reduced solubility), while the 2-carboxylic acid analog (e.g., 2-(methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid) has four HBA (potentially reduced permeability). The ethoxymethyl and hydroxymethyl analogs also have three HBA, so this property does not differentiate within the alkoxymethyl subset but distinguishes the methoxymethyl-bearing aldehyde from non-carbonyl and carboxyl-substituted scaffold variants.

H-Bond Acceptors

Class-level inference

HBA = 3 vs. methyl/unsubstituted HBA = 2, carboxylic acid HBA = 4

Balances solubility and permeability

Oral bioavailability heuristics context

Evidence Dimension	Hydrogen-bond acceptor count (HBA)
Target Compound Data	HBA = 3 (bridge O, aldehyde O, methoxy O)
Comparator Or Baseline	2-Methyl and unsubstituted analogs: HBA = 2. 2-Carboxylic acid analog: HBA = 4 .
Quantified Difference	ΔHBA = +1 versus 2-methyl and unsubstituted scaffolds; ΔHBA = −1 versus 2-carboxylic acid scaffold
Conditions	HBA count derived from molecular structure; Veber bioavailability model [1]

Why This Matters

An HBA count of 3 falls within the optimal range (≤ 10) for oral bioavailability prediction, while the incremental HBA gain over the 2-methyl scaffold improves aqueous solubility without crossing into the excessive polarity range that reduces passive membrane permeability.

• [1] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. View Source

Procurement-Relevant Application Scenarios for 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Fragment-Based Drug Discovery (FBDD) Library Construction

With a molecular weight of 170.21 g·mol⁻¹ and predicted XLogP₃ in the 0.0–0.2 range, this compound satisfies the Rule of Three criteria (MW ≤ 250, logP ≤ 3) for fragment library inclusion [1]. The quaternary C2 substitution provides a rigid, sp³-rich scaffold that increases the fraction of sp³-hybridized carbons (Fsp³)—a parameter correlated with clinical success [2]. The aldehyde serves as a primary affinity handle for covalent or reversible covalent fragment screening, while the methoxymethyl group provides a protected growth vector for fragment elaboration following hit identification. Unlike the unsubstituted parent (requiring −10°C storage), the methoxymethyl derivative is predicted to be stable at ambient temperature, facilitating integration into automated compound management workflows .

Diversity-Oriented Synthesis (DOS) of Sp³-Rich Heterocyclic Libraries

The orthogonal reactivity of the aldehyde and methoxymethyl protecting group enables a two-dimensional diversification strategy: (1) aldehyde derivatization via reductive amination, Grignard addition, Horner-Wadsworth-Emmons olefination, or aldol condensation to generate a first-dimension library; (2) subsequent methoxymethyl deprotection under mild acidic conditions (BBr₃, −78°C to rt; or TMSI, 0°C to rt) to reveal a primary alcohol for second-dimension diversification via esterification, etherification, or oxidation [3]. This sequential chemoselectivity is not achievable with the 2-hydroxymethyl analog (free –OH interferes with aldehyde reactions) or the 2-methyl analog (no second functional handle). The rigid oxabicyclo scaffold imposes conformational restriction that can enhance target selectivity and reduce entropic penalties upon binding.

Synthesis of Protected Prostanoid and Thromboxane A₂ Analog Intermediates

Chiral 7-oxabicyclo[2.2.1]heptane-2-carbaldehydes have been established as key intermediates in the synthesis of thromboxane A₂/prostaglandin H₂ analogs, with specific stereochemical requirements at the C2 position [4]. The methoxymethyl derivative, available in enantiomerically enriched form through organocatalytic Diels-Alder approaches, provides the requisite C2 quaternary center with a masked hydroxymethyl substituent that can be unmasked at a late stage to install the prostanoid α-chain. The intermediate TPSA of ~36 Ų and molecular weight of 170.21 g·mol⁻¹ position this intermediate favorably for multi-step synthetic sequences where the cumulative molecular properties of intermediates must be controlled to maintain solubility and chromatographic tractability.

Covalent Probe and Chemical Biology Tool Compound Development

The aldehyde functionality can be exploited for reversible covalent modification of nucleophilic protein residues (e.g., lysine ε-amines, cysteine thiols) to form imine or thiohemiacetal adducts, a strategy gaining traction in targeted covalent inhibitor design [5]. The methoxymethyl substituent provides a benign, non-electrophilic side chain that does not introduce off-target reactivity (unlike the chloromethyl analog, which can alkylate nucleophilic residues non-specifically). The intermediate lipophilicity (XLogP₃ ≈ 0.1) reduces the risk of non-specific hydrophobic interactions that plague more lipophilic covalent fragments, potentially improving the signal-to-noise ratio in covalent fragment screening campaigns.

Application

Selection Property

Validation Focus

FBDD Library Construction

Fragment physicochemical compliance, sp³ fraction

Rule of Three and storage stability review

Diversity-Oriented Synthesis

Orthogonal aldehyde/MOM reactivity

Sequential chemoselectivity verification

Prostanoid Intermediate Synthesis

Quaternary stereocenter, masked alcohol

Late-stage deprotection and stereochemical control

Covalent Probe Development

Aldehyde reactivity, low off-target electrophilicity

Reversible adduct formation and selectivity screening

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. Drug Discov. Today 2003, 8 (19), 876–877. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. J. Med. Chem. 2009, 52 (21), 6752–6756. View Source
• [3] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; pp 27–33. View Source
• [4] Valiullina, Z. R.; Ivanova, N. A.; Shitikova, O. V.; Miftakhov, M. S. Chiral 7-Oxabicyclo[2.2.1]heptane Building Blocks for Prostanoids. Russ. J. Org. Chem. 2019, 55 (8), 1113–1119. View Source
• [5] Bandyopadhyay, A.; Gao, J. Targeting biomolecules with reversible covalent chemistry. Curr. Opin. Chem. Biol. 2016, 34, 110–116. View Source